Cas no 568630-56-8 (2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid)

• Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
• CAS No: 568630-56-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 3298159
• PubChem ID: 22326474
• Update Time: 2025-04-21

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEACETIC ACID, 6-(1H-1,2,4-TRIAZOL-1-YL)-
• 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetic acid
• EN300-1852423
• 568630-56-8
• SCHEMBL5668014
• 2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetic acid

• Inchi： 1S/C9H8N4O2/c14-9(15)3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H,3H2,(H,14,15)
• InChI Key： SCRJVFAJPTZTCD-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 204.06472551Da
• Monoisotopic Mass: 204.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.9Ų